Cas no 1356087-30-3 (5-Chloro-2-(dimethoxymethyl)thiazole)

• Product Name: 5-Chloro-2-(dimethoxymethyl)thiazole
• CAS No: 1356087-30-3
• MF: C₆H₈ClNO₂S
• MW: 193.651219367981
• MDL: MFCD20528883
• CID: 1033464
• PubChem ID: 71303717
• Update Time: 2025-11-01

5-Chloro-2-(dimethoxymethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(dimethoxymethyl)thiazole
• 5-chloro-2-(dimethoxymethyl)-1,3-thiazole
• AKOS016845223
• 1356087-30-3
• DTXSID50745095

• MDL： MFCD20528883
• Inchi： 1S/C6H8ClNO2S/c1-9-6(10-2)5-8-3-4(7)11-5/h3,6H,1-2H3
• InChI Key： PZWWLTHAWSZBQX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(OC)OC)S1

Computed Properties

• Exact Mass: 192.9964274g/mol
• Monoisotopic Mass: 192.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.6Ų

Additional information on 5-Chloro-2-(dimethoxymethyl)thiazole

Introduction to 5-Chloro-2-(dimethoxymethyl)thiazole (CAS No. 1356087-30-3)

5-Chloro-2-(dimethoxymethyl)thiazole, identified by its Chemical Abstracts Service (CAS) number 1356087-30-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole class, a scaffold widely recognized for its biological activity and utility in drug development. The structural features of 5-Chloro-2-(dimethoxymethyl)thiazole, particularly the presence of a chlorine substituent and dimethoxymethyl groups, contribute to its unique chemical properties and potential applications.

The thiazole ring is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological activities such as antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing and electron-donating groups can modulate the reactivity and biological efficacy of thiazole derivatives. In the case of 5-Chloro-2-(dimethoxymethyl)thiazole, the chlorine atom at the 5-position and the dimethoxymethyl group at the 2-position enhance its interactiveness with biological targets, making it a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing thiazole derivatives for therapeutic applications. The structural modifications introduced in 5-Chloro-2-(dimethoxymethyl)thiazole have been strategically designed to improve solubility, metabolic stability, and target binding affinity. For instance, the dimethoxymethyl group can enhance lipophilicity, facilitating better cell membrane penetration, while the chlorine atom can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets.

One of the most compelling aspects of 5-Chloro-2-(dimethoxymethyl)thiazole is its potential in oncology research. Thiazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural framework of 5-Chloro-2-(dimethoxymethyl)thiazole allows for selective binding to these enzymes, potentially leading to the development of novel anticancer agents. Preclinical studies have demonstrated that compounds with similar structural motifs can disrupt signaling pathways critical for tumor growth and survival.

In addition to its oncological applications, 5-Chloro-2-(dimethoxymethyl)thiazole has shown promise in other therapeutic areas. Researchers have explored its potential as an antimicrobial agent, leveraging its ability to interfere with bacterial cell wall synthesis and metabolic processes. The chlorine substituent enhances reactivity with bacterial enzymes, while the dimethoxymethyl group improves bioavailability. These findings align with broader trends in antibiotic discovery, where structural diversification of known scaffolds is essential to combat rising antibiotic resistance.

The synthesis of 5-Chloro-2-(dimethoxymethyl)thiazole involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thiazole core. Subsequent functionalization steps introduce the chlorine atom and dimethoxymethyl group through nucleophilic substitution or other reaction mechanisms. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 5-Chloro-2-(dimethoxymethyl)thiazole are another area of interest. Studies have indicated that modifications at specific positions on the thiazole ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. The dimethoxymethyl group, for example, can influence solubility and permeability across biological membranes, while electronic effects modulate metabolic stability. Understanding these relationships is crucial for optimizing drug candidates for clinical use.

Computational modeling has played a pivotal role in elucidating the interactions between 5-Chloro-2-(dimethoxymethyl)thiazole and biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in cancer pathways, providing insights into its mechanism of action. These computational approaches complement experimental investigations by predicting binding affinities and identifying key interaction residues. Such integrative strategies are becoming increasingly indispensable in modern drug discovery.

The future directions for research on 5-Chloro-2-(dimethoxymethyl)thiazole are multifaceted. Further exploration into its pharmacological effects will be essential to validate its therapeutic potential across different disease models. Additionally, investigation into its toxicological profile will be necessary to ensure safety before transitioning to clinical trials. Collaborative efforts between academia and industry are likely to accelerate progress by combining expertise in synthetic chemistry, pharmacology, and computational biology.

In conclusion,5-Chloro-2-(dimethoxymethyl)thiazole (CAS No. 1356087-30-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting cancer and other diseases. As our understanding of molecular interactions continues to evolve,5-Chloro-2-(dimethoxymethyl)thiazole will likely play an increasingly important role in advancing medical science.